N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-2,4-dimethoxybenzenesulfonamide

• IUPAC Name: N-[2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]ethyl]-2,4-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C18H19N3O6S/c1-25-13-5-7-17(16(12-13)26-2)28(23,24)19-9-10-21-18(22)8-6-14(20-21)15-4-3-11-27-15/h3-8,11-12,19H,9-10H2,1-2H3
• InChI Key: HACDSZQZRZPMSK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)S(=O)(=O)NCCN2C(=O)C=CC(=N2)C3=CC=CO3)OC
• Molecular Formula: C18H19N3O6S
• Molecular Weight: 405.4 g/mol

Description

N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-2,4-dimethoxybenzenesulfonamide is a useful research compound. Its molecular formula is C18H19N3O6S and its molecular weight is 405.43. The purity is usually 95%.
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Scientific Research Applications

Scientific Research Applications of Related Compounds

• Antibacterial and Antiurease Activities : Studies on compounds with similar structures, such as furan derivatives, have shown significant antibacterial, antiurease, and antioxidant activities. These findings suggest the potential of furan-containing compounds in developing new treatments against bacterial infections and conditions associated with urease activity (B. B. Sokmen et al., 2014).

• Energetic Materials : Research on furazan derivatives, including those with N-oxide functionalities, has highlighted their application in high-performance energetic materials. These compounds exhibit desirable properties such as high density and good thermal stability, making them candidates for use in explosives and propellants (Jiaheng Zhang & J. Shreeve, 2014).

• Cancer Therapeutics : The investigation into arylsulfonamide analogs has revealed their potential as inhibitors of the HIF-1 pathway, which is often implicated in tumor growth and survival. This research suggests a possible avenue for the development of new cancer therapeutics using structurally similar sulfonamide compounds (J. Mun et al., 2012).

• Synthetic Chemistry : Studies on the synthesis of various heterocyclic systems, including furan and thiophene derivatives, highlight the versatility of these compounds in organic synthesis. These research efforts expand the toolkit available for synthesizing complex molecules with potential pharmacological activities (D. Ennis & T. L. Gilchrist, 1990).

• Natural Product Derivatives : Isolation and characterization of furanyl derivatives from natural sources, such as seaweed, have demonstrated their pharmacological potential, including anti-inflammatory, antioxidative, and anti-diabetic properties. This research underscores the value of exploring natural products for bioactive compounds that can lead to the development of new drugs (Fasina Makkar & K. Chakraborty, 2018).